![molecular formula C11H14ClFN2O3 B3027389 4-(2-Fluoro-6-nitrophenoxy)piperidine hydrochloride CAS No. 1286264-56-9](/img/structure/B3027389.png)
4-(2-Fluoro-6-nitrophenoxy)piperidine hydrochloride
Overview
Description
4-(2-Fluoro-6-nitrophenoxy)piperidine hydrochloride is a chemical compound with the molecular formula C11H14ClFN2O3 . It has a molecular weight of 276.69 . This compound is typically stored at room temperature in an inert atmosphere . It is a solid substance .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H13FN2O3.ClH/c12-10-7-8(14(15)16)1-2-11(10)17-9-3-5-13-6-4-9;/h1-2,7,9,13H,3-6H2;1H . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a solid substance . It is typically stored at room temperature in an inert atmosphere .Scientific Research Applications
1. Corrosion Inhibition
Piperidine derivatives, including those similar to 4-(2-Fluoro-6-nitrophenoxy)piperidine hydrochloride, have been studied for their corrosion inhibition properties on iron. Quantum chemical calculations and molecular dynamics simulations were used to investigate these properties, revealing significant insights into their binding energies and adsorption behaviors on metal surfaces (Kaya et al., 2016).
2. Reactivity Studies
The reactivity of compounds closely related to this compound has been a subject of interest. One study focused on the reactivity of 2-fluoro-5-nitrothiophene with sodium thiophenoxide and piperidine, providing insights into the reaction mechanisms and kinetics (Guanti et al., 1975).
3. Crystallographic Analysis
Crystallographic analysis of molecules structurally similar to this compound, such as trifluoromethyl-substituted compounds, has provided valuable information on molecular structures and interactions. These studies offer insights into dihedral angles and distances between atoms, contributing to a better understanding of molecular design and properties (Li et al., 2005).
4. Development of Novel Antioxidants
Research on piperidine and pyrrolidine nitroxyl radicals, which are structurally related to this compound, has focused on developing new antioxidants. These studies explore the stability and reactivity of these radicals, especially in the context of reduction by ascorbic acid, highlighting their potential as antioxidants and in other applications (Kinoshita et al., 2009).
5. Investigation of Binding Properties
The binding properties of piperidine derivatives, similar to this compound, have been studied for their potential as ligands in various biological systems. These investigations contribute to the understanding of molecular interactions and the design of compounds with specific binding affinities (Keverline-Frantz et al., 1998).
Safety and Hazards
properties
IUPAC Name |
4-(2-fluoro-6-nitrophenoxy)piperidine;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13FN2O3.ClH/c12-9-2-1-3-10(14(15)16)11(9)17-8-4-6-13-7-5-8;/h1-3,8,13H,4-7H2;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCCCXMVFDPSGSH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1OC2=C(C=CC=C2F)[N+](=O)[O-].Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClFN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.69 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1286264-56-9 | |
Record name | Piperidine, 4-(2-fluoro-6-nitrophenoxy)-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1286264-56-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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